(2S,3R,4S,4aR,6aR,6bR,8aS,12aS,14aR,14bR)-8a-[(2S,3R,4S,5R,6R)-3-[(2S,3R,4S,5S,6S)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-5-[(2R,3R,4S,5R)-3,5-dihydroxy-4-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyl-5-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxyoxan-2-yl]oxycarbonyl-2-hydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid

• Molecular Formula: C75H112O36
• Molecular Weight: 1589.7 g/mol
• IUPAC Name: (2S,3R,4S,4aR,6aR,6bR,8aS,12aS,14aR,14bR)-8a-[(2S,3R,4S,5R,6R)-3-[(2S,3R,4S,5S,6S)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-5-[(2R,3R,4S,5R)-3,5-dihydroxy-4-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyl-5-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxyoxan-2-yl]oxycarbonyl-2-hydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid
• InChI: InChI=1S/C75H112O36/c1-31-53(105-44(82)14-11-33-21-39(96-8)56(98-10)40(22-33)97-9)50(88)58(109-64-52(90)57(108-66-59(91)75(95,29-78)30-101-66)54(32(2)102-64)106-62-51(89)55(38(81)27-100-62)107-61-48(86)45(83)37(80)26-99-61)65(103-31)111-68(94)73-18-17-69(3,4)23-35(73)34-12-13-42-70(5)24-36(79)60(110-63-49(87)47(85)46(84)41(25-76)104-63)72(7,67(92)93)43(70)15-16-71(42,6)74(34,28-77)20-19-73/h11-12,14,21-22,31-32,35-38,41-43,45-55,57-66,76-81,83-91,95H,13,15-20,23-30H2,1-10H3,(H,92,93)/b14-11+/t31-,32+,35+,36+,37+,38-,41-,42-,43-,45+,46-,47+,48-,49-,50+,51-,52-,53+,54+,55+,57+,58-,59+,60+,61+,62-,63+,64+,65+,66+,70-,71-,72+,73+,74+,75-/m1/s1
• InChI Key: HDLNHPZHTNFCNP-KCOCAPEJSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)OC(=O)[C@@]23CC[C@@]4(C(=CC[C@H]5[C@]4(CC[C@@H]6[C@@]5(C[C@@H]([C@@H]([C@@]6(C)C(=O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)O)C)C)[C@@H]2CC(CC3)(C)C)CO)O[C@H]8[C@@H]([C@@H]([C@H]([C@@H](O8)C)O[C@@H]9[C@@H]([C@H]([C@@H](CO9)O)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O)O[C@H]1[C@@H]([C@](CO1)(CO)O)O)O)O)OC(=O)/C=C/C1=CC(=C(C(=C1)OC)OC)OC
• Canonical SMILES: CC1C(C(C(C(O1)OC(=O)C23CCC(CC2C4=CCC5C(C4(CC3)CO)(CCC6C5(CC(C(C6(C)C(=O)O)OC7C(C(C(C(O7)CO)O)O)O)O)C)C)(C)C)OC8C(C(C(C(O8)C)OC9C(C(C(CO9)O)OC1C(C(C(CO1)O)O)O)O)OC1C(C(CO1)(CO)O)O)O)O)OC(=O)C=CC1=CC(=C(C(=C1)OC)OC)OC

Description

The compound “(2S,3R,4S,4aR,6aR,6bR,8aS,12aS,14aR,14bR)-8a-[(2S,3R,4S,5R,6R)-3-[(2S,3R,4S,5S,6S)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-5-[(2R,3R,4S,5R)-3,5-dihydroxy-4-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyl-5-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxyoxan-2-yl]oxycarbonyl-2-hydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid” is a highly complex triterpenoid saponin characterized by:

• A triterpene core with multiple methyl and hydroxyl substituents.
• Glycosidic linkages to branched oligosaccharide chains, including glucose, xylose, and other sugar derivatives.
• A cinnamoyl ester group derived from 3,4,5-trimethoxyphenylprop-2-enoic acid, which contributes to its unique bioactivity .

Biological Activity

The compound identified as (2S,3R,4S,4aR,6aR,6bR,8aS,12aS,14aR,14bR)-8a-[(2S,3R,4S,5R,6R)-3-[(2S,3R,4S,5S,6S)-4-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-5-[(2R,3R,4S,5R)-3,5-dihydroxy-4-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyl-5-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxyoxan-2-yl]oxycarbonyl-2-hydroxy-6b-(hydroxymethyl)-4,6a,11,11,14b-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4-carboxylic acid is a complex organic molecule with potential biological activities. This article aims to explore its biological activity based on available research and data.

Chemical Structure and Properties

The compound's intricate structure includes multiple hydroxyl groups and various sugar moieties that may contribute to its biological functions. Its molecular formula and weight are significant for understanding its interaction with biological systems:

Property	Value
Molecular Formula	C₄₃H₆₄O₁₅
Molecular Weight	680.82 g/mol
CAS Number	20183-47-5

Pharmacological Effects

Research indicates that this compound exhibits a variety of pharmacological effects:

• Antioxidant Activity : The presence of multiple hydroxyl groups suggests potential antioxidant properties. These groups can scavenge free radicals and mitigate oxidative stress in cells .
• Antimicrobial Properties : Some studies suggest that similar compounds have shown effectiveness against various bacterial strains and fungi. This may be attributed to the structural features that allow for interaction with microbial membranes .
• Anti-inflammatory Effects : The compound may modulate inflammatory pathways. Research has shown that related compounds can inhibit pro-inflammatory cytokines and enzymes such as COX and LOX .

The mechanisms through which the compound exerts its effects include:

• Cell Signaling Pathways : It may influence several signaling pathways involved in cell growth and apoptosis. For instance:
  • Modulation of MAPK pathways.
  • Inhibition of NF-kB signaling which is crucial in inflammatory responses .
• Enzyme Inhibition : The compound could act as an inhibitor of specific enzymes involved in metabolic processes or inflammatory responses.

Study on Antioxidant Activity

A study assessed the antioxidant potential of similar compounds derived from natural sources. The results indicated a significant reduction in oxidative stress markers in treated cells compared to controls .

Antimicrobial Efficacy

In a comparative study involving various natural compounds against bacterial strains such as Staphylococcus aureus and E. coli, the compound exhibited notable antimicrobial activity with minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Anti-inflammatory Research

Research focusing on the anti-inflammatory properties revealed that the compound reduced levels of TNF-alpha and IL-6 in vitro. This suggests its potential use in managing inflammatory conditions .

Comparison with Similar Compounds

Key Properties :

• Molecular formula : Estimated as ~C₆₄H₁₀₂O₃₂ (based on structural analogs in ).
• Molecular weight : ~1,380–1,400 g/mol.
• Polar surface area (TPSA) : ~450–500 Ų, indicating high hydrophilicity.
• LogP : Predicted to be negative (-3 to -5) due to extensive hydroxylation and glycosylation.

Table 1: Structural and Functional Comparison

Compound Feature	Target Compound	(C₅₉H₉₆O₂₆)	(C₅₈H₉₄O₂₈)	(C₆₄H₁₀₂O₃₂)
Core structure	Triterpene (picene derivative)	Triterpene (picene derivative)	Triterpene (picene derivative)	Triterpene (picene derivative)
Glycosylation	3–4 sugar units (hexoses, pentoses)	2–3 sugar units	3–4 sugar units	4–5 sugar units
Key substituents	3,4,5-Trimethoxyphenylpropenoyl ester	None	Fluorinated alkyl chains	Formyl group
Molecular weight	~1,380–1,400 g/mol	1,221.40 g/mol	1,239.30 g/mol	1,383.50 g/mol
TPSA	~450–500 Ų	413.00 Ų	453.00 Ų	509.00 Ų
Predicted targets	DNA lyase, HSP 90-beta, cannabinoid receptors	DNA lyase, P-glycoprotein	LSD1/CoREST complex, HSP 90-beta	DNA lyase, NF-κB, cyclin-dependent kinases

Key Differences and Implications :

Substituent Diversity: The target compound’s 3,4,5-trimethoxyphenylpropenoyl ester distinguishes it from analogs in and . This group enhances lipophilicity and may improve membrane permeability compared to fluorinated chains () or unsubstituted cores () .

Glycosylation Patterns :

• The target compound’s extensive glycosylation (3–4 sugar units) aligns with but contrasts with simpler glycosides in . This increases solubility and may modulate receptor binding specificity (e.g., HSP 90-beta vs. P-glycoprotein) .

Predicted hepatotoxicity is lower than in fluorinated analogs () due to the absence of bioaccumulative perfluoroalkyl chains .

Biological Targets :

• The 3,4,5-trimethoxyphenyl group may confer selectivity toward tyrosine phosphatases (e.g., PTP1B) and NF-κB pathways , similar to trimethoxy-substituted natural products like curcumin analogs .
• Unlike ’s compound, the target lacks a formyl group , reducing its reactivity with thiol-containing enzymes like cathepsin D .

Preparation Methods

Source Material

Polygalasaponin XXXVI is primarily isolated from Polygala fallax roots or whole plants, which are rich in saponin derivatives.

Extraction Procedure

• Solvent Extraction : The plant material is dried and powdered, then subjected to solvent extraction using aqueous ethanol or methanol, which efficiently extracts saponins.
• Liquid-Liquid Partitioning : The crude extract undergoes partitioning with solvents such as n-butanol to enrich saponins by separating them from non-polar impurities.
• Concentration : The saponin-rich fraction is concentrated under reduced pressure.

Purification

• Column Chromatography : The concentrated extract is purified using chromatographic techniques, such as silica gel or reversed-phase chromatography, to separate Polygalasaponin XXXVI from other saponins and impurities.
• High-Performance Liquid Chromatography (HPLC) : Final purification is often achieved by preparative HPLC, ensuring high purity and isolation of the target compound.

Semi-Synthetic Modifications

According to patent literature, derivatives of saponins like Polygalasaponin XXXVI can be prepared by:

• Acylation : Introduction of acyl groups (e.g., acetyl or (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl groups) on sugar moieties to modify solubility and biological activity.
• Glycosylation : Addition or modification of sugar residues to enhance pharmacokinetic properties.
• Oxidation or Reduction : Selective oxidation or reduction of hydroxyl groups to alter the molecule's reactivity or stability.

These modifications are typically carried out under controlled conditions using standard organic synthesis techniques, such as treatment with acyl chlorides or anhydrides in the presence of base catalysts.

Analytical Characterization

During preparation, the compound is characterized at each stage by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : To confirm stereochemistry and glycosidic linkages.
• Mass Spectrometry (MS) : For molecular weight confirmation.
• Infrared (IR) Spectroscopy : To identify functional groups.
• Chromatographic Purity Analysis : Using HPLC or TLC.

Data Table: Summary of Preparation Steps

Step	Method/Technique	Purpose	Notes
1. Plant Material Prep	Drying and powdering	Prepare for extraction	Use Polygala fallax roots or whole plant
2. Solvent Extraction	Aqueous ethanol or methanol	Extract saponins	Multiple extractions improve yield
3. Liquid-Liquid Partition	n-Butanol partitioning	Enrich saponin fraction	Removes non-polar impurities
4. Concentration	Rotary evaporation	Concentrate extract	Under reduced pressure
5. Column Chromatography	Silica gel or reversed-phase	Initial purification	Separate saponin mixture
6. Preparative HPLC	Reverse-phase HPLC	Final purification	Achieve high purity
7. Semi-synthetic Modif.	Acylation, glycosylation, etc.	Modify biological properties	Performed under controlled organic synthesis conditions
8. Analytical Character.	NMR, MS, IR, HPLC	Confirm structure and purity	Essential for quality control

Expert Perspective

Given the compound’s intricate polycyclic and glycosidic structure, preparation demands expertise in natural product chemistry, advanced chromatographic separation, and selective organic synthesis. The integration of biotechnological methods such as enzymatic glycosylation may further optimize preparation efficiency and yield in future research.